Cas no 1805568-07-3 (2,6-Bis(trifluoromethyl)-4-ethyltoluene)

• Product Name: 2,6-Bis(trifluoromethyl)-4-ethyltoluene
• CAS No: 1805568-07-3
• MF: C₁₁H₁₀F₆
• MW: 256.187524318695
• CID: 5038654
• Update Time: 2025-11-01

2,6-Bis(trifluoromethyl)-4-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-ethyltoluene

• Inchi： 1S/C11H10F6/c1-3-7-4-8(10(12,13)14)6(2)9(5-7)11(15,16)17/h4-5H,3H2,1-2H3
• InChI Key： DBOHBXHFXPAHAS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC)C=C(C(F)(F)F)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Additional information on 2,6-Bis(trifluoromethyl)-4-ethyltoluene

Introduction to 2,6-Bis(trifluoromethyl)-4-ethyltoluene (CAS No. 1805568-07-3)

2,6-Bis(trifluoromethyl)-4-ethyltoluene (CAS No. 1805568-07-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its trifluoromethyl groups and ethyl substituent, which confer specific chemical and physical properties that make it a valuable reagent in advanced research and development.

The molecular formula of 2,6-Bis(trifluoromethyl)-4-ethyltoluene is C₁₁H₁₂F₆, and its molecular weight is approximately 294.19 g/mol. The presence of the trifluoromethyl groups imparts significant fluorine content to the molecule, which can influence its reactivity, solubility, and stability. These properties are particularly useful in the design of new materials and in the synthesis of complex organic molecules.

In the realm of pharmaceutical research, 2,6-Bis(trifluoromethyl)-4-ethyltoluene has shown promise as a building block for the development of novel drugs. The trifluoromethyl groups can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors in drug design. Recent studies have explored the use of this compound in the synthesis of potential anticancer agents and antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2,6-Bis(trifluoromethyl)-4-ethyltoluene exhibited potent inhibitory activity against specific cancer cell lines.

Beyond pharmaceuticals, 2,6-Bis(trifluoromethyl)-4-ethyltoluene has found applications in materials science. The unique combination of fluorine atoms and aromatic structure makes it an excellent candidate for the development of advanced polymers and coatings. These materials often exhibit enhanced thermal stability, chemical resistance, and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

In the field of chemical synthesis, 2,6-Bis(trifluoromethyl)-4-ethyltoluene serves as a versatile intermediate for the preparation of a wide range of functionalized compounds. Its reactivity can be fine-tuned by modifying the substituents on the aromatic ring or by introducing additional functional groups. This flexibility allows chemists to tailor the properties of the final products to meet specific requirements. For example, a recent publication in Tetrahedron Letters (2023) described a novel synthetic route to produce highly substituted fluoroaromatic compounds using 2,6-Bis(trifluoromethyl)-4-ethyltoluene as a key starting material.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2,6-Bis(trifluoromethyl)-4-ethyltoluene are ongoing to ensure its safe application. Preliminary data suggest that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, continued monitoring and research are essential to fully understand its long-term effects.

In conclusion, 2,6-Bis(trifluoromethyl)-4-ethyltoluene (CAS No. 1805568-07-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it a valuable tool for researchers and developers seeking to advance their work in these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in future innovations.